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Compound of Interest

Compound Name: Helioxanthin 8-1

Cat. No.: B2534830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Helioxanthin 8-1, a synthetic analogue of the natural product helioxanthin, has demonstrated

a broad spectrum of antiviral activity against several significant human pathogens. This

technical guide provides a comprehensive overview of the in vitro antiviral efficacy of

Helioxanthin 8-1, its mechanism of action, and detailed experimental protocols for its

evaluation. The information is intended to serve as a valuable resource for researchers and

professionals involved in the discovery and development of novel antiviral therapeutics.

Antiviral Activity Spectrum
Helioxanthin 8-1 has been evaluated for its inhibitory activity against a range of DNA and RNA

viruses. The following table summarizes the quantitative data from in vitro studies, presenting

the 50% inhibitory concentration (IC50) or 50% effective concentration (EC50) and the 50%

cytotoxic concentration (CC50) to indicate the compound's therapeutic window.
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Virus
Assay
Type

Cell Line
IC50 /
EC50
(µM)

CC50
(µM)

Selectivit
y Index
(CC50/IC5
0)

Referenc
e

Hepatitis B

Virus

(HBV)

DNA

Reduction

HepG2(2.2

.15)
0.1 ~10 >100 [1][2]

Hepatitis C

Virus

(HCV)

Replicon

Assay
Huh7 10 >25 >2.5 [1]

Human

Immunodef

iciency

Virus (HIV)

Reverse

Transcripta

se Activity

MT-4 15 >25 >1.67 [1][2]

Herpes

Simplex

Virus Type

1 (HSV-1)

Plaque

Reduction
Vero 1.2 >25 >20.8 [1][2]

Epstein-

Barr Virus

(EBV)

Not

Specified

Not

Specified
>25 >25 - [1]

Human

Papillomavi

rus (HPV)

Not

Specified

Not

Specified
5.8 >25 >4.3 [1]

Mechanism of Action Against Hepatitis B Virus
(HBV)
The primary mechanism of action of Helioxanthin 8-1 against HBV has been elucidated to be

the suppression of viral gene expression and replication through the downregulation of

essential host transcription factors.[1][3] Specifically, Helioxanthin 8-1 has been shown to

decrease the expression of hepatocyte nuclear factors (HNFs), which are crucial for the activity

of HBV promoters.[1] This leads to a cascade of inhibitory effects:
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Inhibition of HBV RNA Transcription: By downregulating HNFs, Helioxanthin 8-1 effectively

blocks the transcription of viral pregenomic RNA (pgRNA) and other viral mRNAs.[1][2]

Reduction of Viral Protein Expression: The decrease in viral mRNA levels subsequently

leads to a reduction in the synthesis of viral proteins, including the core protein.[1]

Suppression of Viral DNA Replication: As a consequence of the reduced levels of pgRNA

and viral polymerase, the reverse transcription of pgRNA into viral DNA is significantly

inhibited.[1][2]

This multi-faceted mechanism makes Helioxanthin 8-1 a potent inhibitor of both wild-type and

lamivudine-resistant HBV strains.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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